Cas no 75795-05-0 (1,1'-Biphenyl,4,4'-dichloro-3,3',5,5'-tetrafluoro-)

1,1'-Biphenyl,4,4'-dichloro-3,3',5,5'-tetrafluoro- structure
75795-05-0 structure
Product Name:1,1'-Biphenyl,4,4'-dichloro-3,3',5,5'-tetrafluoro-
CAS No:75795-05-0
MF:C12H4Cl2F4
MW:295.059775352478
CID:566099
PubChem ID:3058917
Update Time:2025-04-19

1,1'-Biphenyl,4,4'-dichloro-3,3',5,5'-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4,4'-dichloro-3,3',5,5'-tetrafluoro-
    • 2-chloro-5-(4-chloro-3,5-difluorophenyl)-1,3-difluorobenzene
    • 4,4'-Dichloro-3,3',5,5'-tetrafluoro-1,1'-biphenyl
    • 75795-05-0
    • 4,4'-Dichloro-3,3',5,5'-tetrafluorobiphenyl
    • 1,1'-Biphenyl, 4,4'-dichloro-3,3',5,5'-tetrafluoro-
    • DTXSID80226706
    • Inchi: 1S/C12H4Cl2F4/c13-11-7(15)1-5(2-8(11)16)6-3-9(17)12(14)10(18)4-6/h1-4H
    • InChI Key: KDISJAPCJLLXAX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1F)C1C=C(C(=C(C=1)F)Cl)F)F

Computed Properties

  • Exact Mass: 293.96272
  • Monoisotopic Mass: 293.962618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.509
  • Boiling Point: 320.2°C at 760 mmHg
  • Flash Point: 167.2°C
  • Refractive Index: 1.532
  • PSA: 0
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